Cas no 2171628-76-3 (2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid)

• Product Name: 2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid
• CAS No: 2171628-76-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6165635
• PubChem ID: 165553677
• Update Time: 2025-10-28

2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid
• 2-cyclobutyl-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}acetic acid
• EN300-1543025
• 2171628-76-3

• Inchi： 1S/C27H32N2O5/c1-2-17(14-24(30)29-25(26(31)32)18-8-7-9-18)15-28-27(33)34-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23,25H,2,7-9,14-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZNHPHLHPYTXIIU-UHFFFAOYSA-N
• SMILES： OC(C(C1CCC1)NC(CC(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid

Comprehensive Guide to 2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid (CAS No. 2171628-76-3)

2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid (CAS No. 2171628-76-3) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential intermediates in the production of bioactive peptides and small-molecule drugs. Its unique structure, featuring a cyclobutyl group and an Fmoc-protected amine, makes it a valuable building block in medicinal chemistry.

The growing demand for peptide-based therapeutics has increased interest in compounds like 2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid. Researchers are particularly focused on its role in developing targeted drug delivery systems and enzyme inhibitors. With advancements in AI-driven drug discovery, this compound is gaining attention for its potential applications in treating metabolic disorders and autoimmune diseases.

One of the key advantages of 2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group provides excellent protection for the amine functionality, ensuring high yields and purity in peptide chain elongation. Additionally, the cyclobutyl moiety enhances the compound's stability, making it suitable for long-term storage and handling in laboratory settings.

Recent studies highlight the potential of 2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid in cancer research. Its structural features allow for the design of peptide conjugates that can selectively target tumor cells. This aligns with the increasing focus on precision medicine and personalized therapies, where researchers seek compounds that can improve drug efficacy while minimizing side effects.

In the context of green chemistry, 2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid is also being explored for its environmental benefits. Unlike some traditional reagents, it generates fewer byproducts during synthesis, reducing waste and improving sustainability. This aspect is particularly relevant as the pharmaceutical industry shifts toward eco-friendly manufacturing processes.

For researchers and manufacturers, sourcing high-quality 2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid is critical. The compound's purity and stability are essential for reproducible results in peptide synthesis and drug development. Leading suppliers now offer analytical certificates and batch-specific data to ensure compliance with industry standards.

Looking ahead, the applications of 2-cyclobutyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}acetic acid are expected to expand further. Innovations in bioconjugation techniques and peptide engineering are opening new avenues for its use in diagnostics and therapeutics. As the demand for custom peptides grows, this compound will remain a cornerstone in modern chemical research.